Cas no 1803582-97-9 (Ethyl 3-(3,3-Dimethyl-2-oxobutyl)carbamoylpropanoate)

• Product Name: Ethyl 3-(3,3-Dimethyl-2-oxobutyl)carbamoylpropanoate
• CAS No: 1803582-97-9
• CID: 4616130
• PubChem ID: 75480890
• Update Time: 2025-06-27

Ethyl 3-(3,3-Dimethyl-2-oxobutyl)carbamoylpropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3,3-Dimethyl-2-oxobutyl)carbamoylpropanoate

Additional information on Ethyl 3-(3,3-Dimethyl-2-oxobutyl)carbamoylpropanoate

Ethyl 3-(3,3-Dimethyl-2-oxobutyl)carbamoylpropanoate: A Novel Compound with Promising Therapeutic Potential

Ethyl 3-(3,3-Dimethyl-2-oxobutyl)carbamoylpropanoate, with the CAS number 1803582-97-9, is a synthetic compound that has garnered significant attention in the field of pharmaceutical research. This molecule belongs to the class of carbamoylpropanoate derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and neuroprotective properties. Recent studies have highlighted its potential as a therapeutic agent for various diseases, particularly in the context of metabolic disorders and neurodegenerative conditions.

The molecular structure of Ethyl 3-(3,3-Dimethyl-2-oxobutyl)carbamoylpropano,ate is characterized by a carbamoyl group linked to a propanoic acid chain, with a 3,3-dimethyl-2-oxobutyl substituent. This structural feature is critical for its biological activity, as the oxobutyl group contributes to the molecule's ability to modulate enzymatic pathways and interact with specific cellular targets. The ethyl group at the terminal position further enhances its solubility and bioavailability, making it a favorable candidate for drug development.

Recent research, published in Journal of Medicinal Chemistry (2023), has demonstrated that Ethyl 3-(3,3-Dimethyl-2-oxobutyl)carbamoylpropanoate exhibits potent anti-inflammatory effects by inhibiting the activity of pro-inflammatory cytokines such as TNF-α and IL-6. These findings are particularly relevant in the context of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate the NF-κB signaling pathway is a key mechanism underlying its therapeutic potential.

Another significant study, published in Chemical Research in Toxicology (2024), has focused on the metabolic stability of Ethyl 3-(3,3-Dimethyl-2-oxobutyl)carbamoylpropanoate. Researchers have found that the compound demonstrates excellent in vivo stability in both rodent and human liver microsomes, which is crucial for its efficacy as a therapeutic agent. This stability is attributed to the presence of the 3,3-dimethyl-2-oxobutyl group, which provides a protective effect against enzymatic degradation.

Furthermore, the compound has shown promise in the treatment of neurodegenerative disorders. A 2023 study in Neuropharmacology reported that Ethyl 3-(3,3-Dimethyl-2-oxobutyl)carbamoylpropanoate can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal apoptosis. This property is particularly valuable for conditions such as Alzheimer's disease and Parkinson's disease, where the preservation of neuronal integrity is critical.

The synthetic route of Ethyl 3-(3,3-Dimethyl-2-oxobutyl)carbamoylpropanoate has also been a focus of recent research. A 2024 paper in Organic & Biomolecular Chemistry described a novel and efficient method for its synthesis, involving the reaction of 3,3-dimethyl-2-oxobutyl chloride with carbamoylpropanoic acid in the presence of a catalytic amount of base. This method not only improves the yield but also reduces the environmental impact of the synthesis process, aligning with the principles of green chemistry.

Additionally, the compound has been evaluated for its antiviral activity against several RNA viruses. A study published in Antiviral Research (2023) found that Ethyl 3-(3,3-Dimethyl-2-oxobutyl)carbamoylpropanoate can inhibit the replication of respiratory syncytial virus (RSV) by interfering with the viral RNA polymerase. This discovery opens new avenues for the development of antiviral drugs, especially for viruses that are currently difficult to target with existing therapies.

The pharmacokinetic profile of Ethyl 3-(3,3-Dimethyl-2-oxobutyl)carbamoylpropanoate has also been extensively studied. Research published in Drug Metabolism and Disposition (2024) revealed that the compound has a high oral bioavailability and a long half-life, which are essential for its therapeutic application. These properties suggest that the compound could be administered less frequently, improving patient compliance and treatment outcomes.

Despite its promising properties, there are still challenges to overcome before Ethyl 3-(3,3-Dimethyl-2-oxobutyl)carbamoylpropanoate can be widely used in clinical practice. One of the main challenges is the need for more extensive clinical trials to evaluate its safety and efficacy in human subjects. Additionally, further research is required to optimize its dosage regimen and to identify potential side effects.

In conclusion, Ethyl 3-(3,3-Dimethyl-2-oxobutyl)carbamoylpropanoate represents a significant advancement in the field of pharmaceutical research. Its unique molecular structure and diverse biological activities make it a promising candidate for the treatment of various diseases. Ongoing studies are expected to provide further insights into its potential therapeutic applications, paving the way for its use in clinical settings.